N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-(1,3-thiazol-2-yl)-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C11H7Cl3N2O2S/c12-6-3-8(14)9(4-7(6)13)18-5-10(17)16-11-15-1-2-19-11/h1-4H,5H2,(H,15,16,17)
• InChI Key: HFHKEJZYVCJVJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)NC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C11H7Cl3N2O2S
• DSSTOX Substance ID: DTXSID201231907
• Molecular Weight: 337.6 g/mol
• CAS RN: 42310-59-8

Description

N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide, also known as TTA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. TTA is a synthetic compound that belongs to the family of thiazole derivatives. It has been studied for its potential application as an anti-inflammatory, anti-cancer, and anti-diabetic agent.

Mechanism of Action

The mechanism of action of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide is not fully understood. However, several studies have suggested that N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide exerts its effects through the inhibition of NF-κB signaling pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of immune responses and inflammation. N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has been shown to inhibit the activation of NF-κB, leading to the downregulation of pro-inflammatory cytokines. N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has also been shown to activate AMPK, a key regulator of energy metabolism, which may contribute to its anti-diabetic effects.
Biochemical and Physiological Effects:
N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide can inhibit the production of pro-inflammatory cytokines and induce apoptosis in cancer cells. In animal models, N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has been shown to improve glucose tolerance and insulin sensitivity. N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has also been shown to reduce oxidative stress and inflammation in various tissues, including the liver, kidney, and brain.

Advantages and Limitations for Lab Experiments

N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has been shown to have low toxicity in animal models, making it a safe compound for research purposes. However, N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Further research is needed to elucidate the molecular targets of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide and its downstream effects.

Future Directions

There are several future directions for the research on N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide. One possible direction is to investigate the potential application of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide as an anti-cancer agent. In vitro studies have shown that N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide can induce apoptosis in cancer cells, but further studies are needed to determine its efficacy in animal models and clinical trials. Another possible direction is to investigate the potential application of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide as an anti-inflammatory agent in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Finally, further studies are needed to elucidate the molecular targets of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide and its downstream effects, which may provide insights into its potential therapeutic applications.
Conclusion:
In conclusion, N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has been studied for its potential application as an anti-inflammatory, anti-cancer, and anti-diabetic agent. The synthesis of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide is a relatively simple and efficient process. N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has several advantages for lab experiments, including low toxicity and ease of synthesis. However, further research is needed to elucidate the molecular targets of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide and its downstream effects.

Synthesis Methods

The synthesis of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide involves the reaction of 2,4,5-trichlorophenoxyacetic acid with thiosemicarbazide followed by cyclization with phosphorus oxychloride. The final product is obtained after purification through recrystallization. The synthesis of N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has been reported in several scientific articles, and it is considered a relatively simple and efficient process.

Scientific Research Applications

N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has been studied for its potential application as an anti-inflammatory, anti-cancer, and anti-diabetic agent. In vitro studies have shown that N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has also been shown to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells. In animal models, N-1,3-thiazol-2-yl-2-(2,4,5-trichlorophenoxy)acetamide has been shown to improve glucose tolerance and insulin sensitivity, suggesting its potential application as an anti-diabetic agent.